2,3-Dihydro-1h-pyrrolizine-1-carboxylic acid
Cat. No. B1354725
M. Wt: 151.16 g/mol
InChI Key: MAPSJTFQCGOIJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:12][OH:13].[CH:1]1([C:9](=[O:10])[OH:11])[c:2]2[n:3]([cH:6][cH:7][cH:8]2)[CH2:4][CH2:5]1.[ClH:14]>>[CH:1]1([C:9](=[O:10])[O:11][CH3:12])[c:2]2[n:3]([cH:6][cH:7][cH:8]2)[CH2:4][CH2:5]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C1CCn2cccc21
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)C1CCn2cccc21
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
